UV excision repair protein RAD23 homolog B isoform 2 (268-281)
Description
UV excision repair protein RAD23 homolog B
Scientific Research Applications
DNA Repair and Cancer Susceptibility
The nucleotide excision repair pathway, which involves proteins like RAD23B, plays a crucial role in repairing UV light-induced DNA damage. Subtle variations in genes associated with this pathway, like polymorphisms in the XPD gene, have been shown to significantly influence the predisposition to skin cancer, such as melanoma. Individuals with these polymorphisms exhibit either a reduced capacity for DNA repair or altered interactions between repair proteins and cell cycle control components, leading to an increased incidence of skin cancer in the general population (Tomescu et al., 2001).
Furthermore, polymorphisms in nucleotide excision repair (NER) genes, including RAD23B, can modulate DNA repair capacity (DRC) for ultraviolet (UV)-induced damage. Individuals with certain polymorphisms consistently exhibit suboptimal DRC, which may serve as useful biomarkers for identifying cancer risk (Qiao et al., 2002).
Modulation of DNA Repair Capacity and Breast Cancer Risk
In the context of breast cancer, studies have highlighted that DNA repair capacity (DRC) is significantly reduced in patients. Genetic variations in nucleotide excision repair pathway genes, including RAD23B, can modulate DRC and influence breast cancer risk. Certain single nucleotide polymorphisms (SNPs) in RAD23B have been significantly associated with breast cancer risk, with variations in DRC observed per genotype. This indicates an additive effect of NER SNPs on DRC and breast cancer risk (Pérez-Mayoral et al., 2013).
Implications in Other Genetic Disorders
Mutations in genes involved in the nucleotide excision repair pathway, including RAD23B, have been associated with several disorders. For instance, a new gene associated with the disorder trichothiodystrophy (TTD) and excision repair of UV damage was discovered, highlighting the importance of repair proteins in development and disease manifestation (Stefanini et al., 1993).
properties
sequence |
RQIIQQNPSLLPAL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
UV excision repair protein RAD23 homolog B isoform 2 (268-281) |
Origin of Product |
United States |
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